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Compound of Interest

Compound Name: 15-Methyloctadecanoyl-CoA

Cat. No.: B15551941

For Researchers, Scientists, and Drug Development Professionals

Introduction

15-Methyloctadecanoyl-CoA is a branched-chain fatty acyl-CoA that plays a role in lipid
metabolism and cellular signaling. As a substrate for various enzymes and a potential
modulator of nuclear receptors like PPARQ, the availability of highly purified 15-
Methyloctadecanoyl-CoA is crucial for accurate in vitro and in vivo studies.[1] These
application notes provide detailed protocols for the purification of 15-Methyloctadecanoyl-
CoA, primarily following its chemical synthesis. The methodologies described are based on
established techniques for the purification of other long-chain and branched-chain fatty acyl-
CoAs and can be adapted for this specific molecule.

Synthesis of 15-Methyloctadecanoyl-CoA

Prior to purification, 15-Methyloctadecanoyl-CoA must be synthesized. A common and
effective method involves the conversion of the free fatty acid (15-methyloctadecanoic acid) to
an activated intermediate, such as an acyl-imidazole, which then reacts with Coenzyme A
(CoA) to form the desired thioester. The synthesized product is then purified using the
chromatographic techniques detailed below. This approach is suitable for preparing acyl-CoA
thioesters of various chain lengths and degrees of unsaturation.[2]

General Experimental Workflow
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The overall process for obtaining purified 15-Methyloctadecanoyl-CoA involves synthesis
followed by chromatographic purification and subsequent quality control analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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